Cas no 2172147-77-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172147-77-0
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5795005
• PubChem ID: 165535057
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1519933
• 2172147-77-0
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxy-2-methylpropanoic acid
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-17(13-14-23(29)28-26(2,16-33-3)24(30)31)27-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ZZUSCMXYWUMZSJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic Acid (CAS No. 2172147-77-0)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid, identified by its CAS number 2172147-77-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, with its intricate structure, has garnered attention for its potential applications in drug development and therapeutic research. The presence of multiple functional groups, including an amino group, a methoxycarbonyl group, and a fluorenyl moiety, makes this compound a versatile candidate for further investigation.

The structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid features a hexanamido backbone, which is a common motif in peptidomimetics and bioconjugates. This backbone provides a scaffold for the attachment of various pharmacophores, making it an attractive candidate for the design of novel therapeutic agents. The fluorenyl methoxycarbonyl group not only enhances the solubility and stability of the compound but also serves as a handle for further chemical modifications.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics offer several advantages over natural peptides, including improved metabolic stability, enhanced bioavailability, and reduced immunogenicity. The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid exemplifies these benefits, as its synthetic structure allows for precise control over its biological activity.

One of the most compelling aspects of this compound is its potential application in the field of targeted therapy. The fluorenyl group can be used as a site for fluorescence labeling, enabling researchers to track the compound's distribution and interaction within biological systems. This capability is particularly valuable in preclinical studies, where understanding the pharmacokinetics and pharmacodynamics of a drug is crucial.

The methoxycarbonyl group in the molecule also plays a critical role in its reactivity and functionality. This group can be selectively modified or removed through various chemical reactions, allowing for the synthesis of derivatives with tailored properties. Such modifications are essential for optimizing the compound's therapeutic efficacy and minimizing potential side effects.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between this compound and biological targets. These studies have revealed that the hexanamido backbone can effectively mimic peptide sequences, while the fluorenyl methoxycarbonyl group enhances binding affinity and selectivity.

The potential applications of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid extend beyond drug development. Researchers are exploring its use in diagnostic imaging and as a tool for studying protein-protein interactions. The ability to label this compound with fluorescent probes opens up new avenues for biomarker discovery and disease diagnostics.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172147-77-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an excellent candidate for designing novel therapeutic agents, diagnostic tools, and research reagents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.